Cas no 1001541-45-2 (2-cyanophenyl 6-chloropyridine-3-sulfonate)

• Product Name: 2-cyanophenyl 6-chloropyridine-3-sulfonate
• CAS No: 1001541-45-2
• MF: C₁₂H₇ClN₂O₃S
• MW: 294.713580369949
• CID: 5450338
• PubChem ID: 7510307
• Update Time: 2025-06-08

2-cyanophenyl 6-chloropyridine-3-sulfonate Chemical and Physical Properties

Names and Identifiers

• AKOS016870354
• 2-cyanophenyl 6-chloropyridine-3-sulfonate
• EN300-26586446
• Z2736130121
• (2-cyanophenyl) 6-chloropyridine-3-sulfonate
• 1001541-45-2
• 2-Cyanophenyl 6-chloro-3-pyridinesulfonate

• Inchi： 1S/C12H7ClN2O3S/c13-12-6-5-10(8-15-12)19(16,17)18-11-4-2-1-3-9(11)7-14/h1-6,8H
• InChI Key： IQBDLEKZXFGXMT-UHFFFAOYSA-N
• SMILES： C1=NC(Cl)=CC=C1S(OC1=CC=CC=C1C#N)(=O)=O

Computed Properties

• Exact Mass: 293.9865910g/mol
• Monoisotopic Mass: 293.9865910g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 88.4Ų

Experimental Properties

• Density: 1.55±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 507.2±50.0 °C(Predicted)
• pka: -4.31±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Arylsulfonic acids and derivatives

Additional information on 2-cyanophenyl 6-chloropyridine-3-sulfonate

Introduction to 2-cyanophenyl 6-chloropyridine-3-sulfonate (CAS No. 1001541-45-2)

2-cyanophenyl 6-chloropyridine-3-sulfonate, identified by its CAS number 1001541-45-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a cyano group at the phenyl ring and a chloropyridine core sulfonated at the 3-position, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for drug discovery and development.

The sulfonate moiety in 2-cyanophenyl 6-chloropyridine-3-sulfonate plays a crucial role in modulating the pharmacokinetic behavior of the compound. Sulfonate groups are known to enhance water solubility, which is a critical factor for oral bioavailability and tissue distribution. Additionally, the chloropyridine core is a common pharmacophore in many bioactive molecules, exhibiting interactions with various biological targets. The combination of these structural elements makes 2-cyanophenyl 6-chloropyridine-3-sulfonate a promising candidate for further investigation in medicinal chemistry.

In recent years, there has been a surge in research focused on developing novel small-molecule inhibitors targeting cancer-related pathways. Pyridine derivatives have been extensively studied for their ability to interfere with key enzymatic processes involved in tumor growth and progression. For instance, studies have demonstrated that compounds with similar structural motifs to 2-cyanophenyl 6-chloropyridine-3-sulfonate can inhibit kinases and other enzymes overexpressed in cancer cells. The cyano group in the phenyl ring is particularly noteworthy, as it can participate in hydrogen bonding interactions with biological targets, enhancing binding affinity.

Moreover, the chloropyridine-3-sulfonate moiety has been shown to exhibit anti-inflammatory and immunomodulatory effects. These properties are of great interest in the development of therapeutics for autoimmune diseases and chronic inflammatory conditions. Recent preclinical studies have highlighted the potential of sulfonated pyridines as modulators of cytokine production and immune cell function. The unique combination of functional groups in 2-cyanophenyl 6-chloropyridine-3-sulfonate positions it as a versatile tool for exploring novel therapeutic strategies.

The synthesis of 2-cyanophenyl 6-chloropyridine-3-sulfonate involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include nucleophilic substitution reactions, sulfonation, and cyanation, each contributing to the formation of the final product. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are employed to confirm the structural integrity of the compound throughout the synthetic process.

Once synthesized, 2-cyanophenyl 6-chloropyridine-3-sulfonate undergoes rigorous characterization to determine its physicochemical properties, including solubility, stability, and metabolic fate. These studies are essential for understanding how the compound behaves within biological systems and for optimizing its pharmacological profile. Computational modeling techniques, such as molecular docking and molecular dynamics simulations, are increasingly used to predict binding interactions between 2-cyanophenyl 6-chloropyridine-3-sulfonate and potential target proteins. These approaches provide valuable insights into the molecular basis of its biological activity.

In clinical research settings, 2-cyanophenyl 6-chloropyridine-3-sulfonate has been investigated as a lead compound for developing new treatments against various diseases. Preliminary findings suggest that it may exhibit inhibitory effects on enzymes implicated in metabolic disorders and neurodegenerative conditions. The ability of this compound to cross cell membranes due to its sulfonated nature enhances its potential as a drug candidate. Further studies are needed to elucidate its mechanism of action and assess its safety profile in human subjects.

The pharmaceutical industry continues to leverage pyridine derivatives like 2-cyanophenyl 6-chloropyridine-3-sulfonate due to their broad spectrum of biological activities and synthetic accessibility. Innovations in drug design often revolve around modifying existing scaffolds to improve efficacy and reduce side effects. The structural versatility of this compound allows chemists to explore diverse analogs with tailored properties, fostering rapid advancements in medicinal chemistry.

Future directions in research may focus on exploring the therapeutic potential of derivatives of 2-cyanophenyl 6-chloropyridine-3-sulfonate, particularly those modified at positions other than 3 or 6 on the pyridine ring. Additionally, investigating its role in combination therapies could provide new insights into synergistic effects with existing treatments. Collaborative efforts between academic researchers and pharmaceutical companies are essential for translating laboratory findings into viable clinical candidates.

In conclusion,2-cyanophenyl 6-chloropyridine-3-sulfonate (CAS No. 1001541-45-2) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Its sulfonated pyridine core offers opportunities for developing novel therapeutics across multiple disease areas. Continued research into this compound will likely yield valuable insights into drug design principles and contribute to improving patient outcomes worldwide.